![molecular formula C10H20N2O4 B6164821 tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate CAS No. 342603-65-0](/img/no-structure.png)
tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate
Overview
Description
“tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate” is a chemical compound. It is a derivative of N-Boc piperazine, which is a useful building block in the synthesis of several novel organic compounds .
Synthesis Analysis
The synthesis of such compounds can be achieved through various methods. One common method involves the reaction of amines with carbon dioxide and halides in the presence of cesium carbonate and TBAI . Another method involves the reaction of carboxylic acid with di-tert-butyl dicarbonate and sodium azide, leading to an acyl azide intermediate . The subsequent Curtius rearrangement in the presence of tetrabutylammonium bromide and zinc(II) triflate and trapping of the isocyanate derivative gives the desired product .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies can be used for characterization . The structure can be further confirmed by single crystal X-ray diffraction analysis .Chemical Reactions Analysis
The chemical reactions involving this compound can be complex. For instance, it can undergo a copper-catalyzed cross-coupling reaction with amines to form carbamates . It can also undergo a selective cathodic reduction of carbon dioxide in CO2-saturated room-temperature ionic liquid solutions, followed by addition of an alkylating agent .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, its molecular formula, average mass, and monoisotopic mass can be determined . Its solubility, density, and other properties can also be analyzed .Scientific Research Applications
Tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate has a variety of scientific research applications, including its use as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. It has also been used as a pharmaceutical intermediate, as a polymerization inhibitor, and as a corrosion inhibitor.
Mechanism of Action
Target of Action
Tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate is an important intermediate product in the synthesis of ceftolozane , a fifth-generation cephalosporin antibiotic . Ceftolozane has a wide antibacterial spectrum and strong activity against both Gram-positive and Gram-negative bacteria, including Pseudomonas aeruginosa and multidrug-resistant Pseudomonas aeruginosa .
Mode of Action
The compound interacts with its targets through a series of chemical reactions. The synthesis of this compound involves amination, reduction, esterification, trityl protection, and condensation steps starting from 1-methyl-1H-pyrazol-5-amine .
Biochemical Pathways
The compound affects the biochemical pathways involved in the synthesis of ceftolozane
Result of Action
The result of the compound’s action is the production of ceftolozane , a potent antibiotic with a broad spectrum of activity against various bacteria, including Pseudomonas aeruginosa and multidrug-resistant Pseudomonas aeruginosa .
Action Environment
The action of this compound is influenced by various environmental factors during its synthesis. For instance, the reaction mixture is cooled to about 0°C during the amination step and then transferred to room temperature for further reaction . These temperature changes are crucial for the successful synthesis of the compound.
Advantages and Limitations for Lab Experiments
Tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable and non-volatile. However, it is also toxic and can be harmful if inhaled or ingested.
Future Directions
There are a number of potential future directions for the use of tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate. It could be used as a drug delivery system, as a reagent for the synthesis of other compounds, as a catalyst for chemical reactions, and as a ligand in coordination chemistry. It could also be used as a corrosion inhibitor and as a polymerization inhibitor. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound.
Synthesis Methods
Tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate can be synthesized in a variety of ways, but the most common method involves the reaction of tert-butyl alcohol and methoxycarbonylmethylcarbamate. This reaction is carried out in a two-step process. First, the tert-butyl alcohol is reacted with methoxycarbonylmethylcarbamate in the presence of a base catalyst, such as sodium hydroxide. This results in the formation of a tert-butyl ester. Then, the ester is reacted with an acid catalyst, such as sulfuric acid, to form this compound.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate involves the reaction of tert-butyl chloroformate with N-(2-aminoethyl)-N-methoxymethylamine, followed by the addition of methyl isocyanate.", "Starting Materials": [ "tert-butyl chloroformate", "N-(2-aminoethyl)-N-methoxymethylamine", "methyl isocyanate" ], "Reaction": [ "Add N-(2-aminoethyl)-N-methoxymethylamine to a solution of tert-butyl chloroformate in anhydrous dichloromethane at 0°C.", "Allow the reaction mixture to warm to room temperature and stir for 2 hours.", "Add methyl isocyanate dropwise to the reaction mixture and stir for an additional 2 hours.", "Quench the reaction with saturated aqueous sodium bicarbonate solution.", "Extract the organic layer with dichloromethane and dry over anhydrous magnesium sulfate.", "Concentrate the solution under reduced pressure to obtain tert-butyl N-{1-[methoxy(methyl)carbamoyl]ethyl}carbamate as a white solid." ] } | |
CAS RN |
342603-65-0 |
Molecular Formula |
C10H20N2O4 |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
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